Cas no 2308479-82-3 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2308479-82-3
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6536768
• PubChem ID: 165531960
• Update Time: 2025-07-19

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2308479-82-3
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1581584

• Inchi： 1S/C24H28N2O5/c1-3-8-16(13-22(27)28)26-23(29)15(2)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,3,8,13-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)/t15?,16-/m0/s1
• InChI Key： JGZDQJQXBYBAQB-LYKKTTPLSA-N
• SMILES： O(C(NC(C)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Comprehensive Overview of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2308479-82-3)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2308479-82-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) group, a critical protecting group in solid-phase peptide synthesis (SPPS), which ensures high selectivity and efficiency in peptide chain assembly. Its unique chiral (3S) configuration and hexanoic acid backbone make it valuable for designing bioactive peptides and drug candidates.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biologics and personalized medicine. Researchers frequently search for Fmoc-amino acid derivatives like CAS No. 2308479-82-3 to develop targeted therapies for diseases such as cancer and metabolic disorders. The compound’s high purity and compatibility with automated synthesizers align with the growing trend of high-throughput screening (HTS) in drug discovery.

The Fmoc group in (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid offers mild deprotection conditions, typically using piperidine, which minimizes side reactions—a key advantage over Boc-protected analogs. This property is frequently highlighted in peptide chemistry forums and academic publications, addressing common user queries about optimizing SPPS protocols.

From an SEO perspective, this compound intersects with trending topics like green chemistry and sustainable synthesis. Laboratories increasingly seek eco-friendly solvents and reducing waste in peptide production, making CAS No. 2308479-82-3 a subject of interest due to its high yield and low environmental impact when used in water-based coupling reactions.

Analytical techniques such as HPLC, mass spectrometry, and NMR are essential for verifying the purity of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid. These methods are frequently discussed in research gateways, reflecting user searches for quality control in peptide synthesis. The compound’s MSDS data and storage conditions (typically 2–8°C) are also critical for laboratory safety protocols.

In summary, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2308479-82-3) is a cornerstone in modern peptide research, bridging gaps between academic innovation and industrial applications. Its relevance to drug development, bioconjugation, and material science ensures sustained interest across multidisciplinary fields.